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Compound of Interest

Compound Name: CJ-2360
Cat. No.: B15580166
Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preclinical evaluation of CJ-2360, a
potent and orally active anaplastic lymphoma kinase (ALK) inhibitor, in mouse models. The
following information is based on the study by Chen et al. (2020) and is intended to guide
researchers in designing and executing in vivo efficacy and pharmacokinetic experiments.

Mechanism of Action

CJ-2360 is a small-molecule inhibitor targeting anaplastic lymphoma kinase (ALK) and several
of its clinically identified mutants.[1][2] ALK is a receptor tyrosine kinase that, when
constitutively activated through genetic alterations, can drive the growth and survival of cancer
cells.[3] CJ-2360 exerts its therapeutic effect by inhibiting the phosphorylation of ALK and its
downstream signaling components, including ERK and STAT3, thereby suppressing tumor cell
proliferation.[4]

Signaling Pathway

The following diagram illustrates the targeted signaling pathway of CJ-2360.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15580166?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8855370/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8855370/
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.0c01550
https://www.cancer-research-network.com/category/lymphoma/non-hodgkin-lymphoma-lymphoma/
https://file.medchemexpress.com/batch_PDF/HY-131909/CJ-2360-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15580166#dosage-and-administration-of-cj-2360-in-mice
https://www.benchchem.com/product/b15580166#dosage-and-administration-of-cj-2360-in-mice
https://www.benchchem.com/product/b15580166#dosage-and-administration-of-cj-2360-in-mice
https://www.benchchem.com/product/b15580166#dosage-and-administration-of-cj-2360-in-mice
https://www.benchchem.com/product/b15580166?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

